Cas no 1612233-66-5 (1-(1,3-oxazol-4-yl)ethan-1-ol)

• Product Name: 1-(1,3-oxazol-4-yl)ethan-1-ol
• CAS No: 1612233-66-5
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 4610933
• PubChem ID: 17813802
• Update Time: 2024-03-01

1-(1,3-oxazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(oxazol-4-yl)ethanol
• 4-Oxazolemethanol, α-methyl-
• 1-(1,3-oxazol-4-yl)ethan-1-ol

• Inchi： 1S/C5H7NO2/c1-4(7)5-2-8-3-6-5/h2-4,7H,1H3
• InChI Key： OWJPEVHMFUFTOE-UHFFFAOYSA-N
• SMILES： C(O)(C1=COC=N1)C

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles